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Compound of Interest

Compound Name: (+)-Camphor

Cat. No.: B7767059 Get Quote

Essential Safety and Handling Guide for (+)-
Camphor
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

(+)-Camphor in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and regulatory compliance.

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for (+)-Camphor. It is
imperative to maintain workplace concentrations below these mandated levels.
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Parameter Value Agency Notes

Permissible Exposure

Limit (PEL) - Time-

Weighted Average

(TWA)

2 mg/m³ OSHA

Legally enforceable

limit for an 8-hour

workday.

Threshold Limit Value

(TLV) - Time-Weighted

Average (TWA)

2 mg/m³ ACGIH
Recommendation for

an 8-hour workday.

Threshold Limit Value

(TLV) - Short-Term

Exposure Limit

(STEL)

3 mg/m³ ACGIH

15-minute TWA

exposure that should

not be exceeded at

any time during a

workday.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to minimize exposure risk. The following table

provides guidance on suitable PPE for handling (+)-Camphor.
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PPE Type Material/Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Protects against skin irritation

and absorption. While specific

breakthrough time data for (+)-

Camphor is not readily

available, nitrile and neoprene

gloves generally offer good

resistance to ketones. Regular

glove changes are

recommended, especially after

splashes.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and potential

splashes.

Skin and Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

Required when engineering

controls (e.g., fume hood) are

not sufficient to maintain

exposure below the

occupational exposure limits,

or during spill cleanup of a

large quantity.

Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[1] Keep containers tightly closed.[1] (+)-Camphor is a flammable solid and should be stored
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in a dedicated flammables cabinet.[2] It is incompatible with strong oxidizing agents,

naphthalene, 2-naphthol, dichlorobenzene, and strong bases.[3]

Handling and Use
Ventilation: All handling of (+)-Camphor that may generate dust or vapors should be

conducted in a certified chemical fume hood to maintain exposure below recommended

limits.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.

Housekeeping: Avoid the accumulation of dust. Use "wet" cleaning methods or a HEPA-

filtered vacuum for cleanup; do not use dry sweeping.[3]

Spill Response
In the event of a spill, follow the established emergency procedure. The logical workflow for

handling a (+)-Camphor spill is illustrated in the diagram below.
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Workflow for (+)-Camphor Spill Response

Spill Occurs

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood if Possible)

Contain the Spill
(Use inert absorbent material)

Carefully Collect Spilled Material
(Avoid generating dust)

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area
(Wash with soap and water)

Dispose of Waste
According to Protocol

Report the Incident
to Lab Supervisor

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a (+)-Camphor spill.
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Disposal Plan
(+)-Camphor is a flammable solid and must be disposed of as hazardous waste.

Waste Collection: Collect all (+)-Camphor waste, including contaminated materials (e.g.,

gloves, absorbent pads), in a clearly labeled, sealed, and compatible waste container.

Disposal Procedure: The recommended disposal method for hydrocarbons and flammable

ketones like (+)-Camphor is through a licensed hazardous waste disposal company. Do not

attempt to dispose of this material down the drain or in regular trash.

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Demo [flinnsci.com]

2. flinnsci.com [flinnsci.com]

3. Demo [flinnsci.com]

To cite this document: BenchChem. [Personal protective equipment for handling (+)-
Camphor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767059#personal-protective-equipment-for-
handling-camphor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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